N-hydroxy-2,3-dihydro-1H-indene-4-carbonimidoyl chloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-hydroxy-2,3-dihydro-1H-indene-4-carbonimidoyl chloride involves the reaction of 2,3-dihydro-1H-indene-4-carbonitrile with hydroxylamine hydrochloride followed by treatment with thionyl chloride.", "Starting Materials": [ "2,3-dihydro-1H-indene-4-carbonitrile", "hydroxylamine hydrochloride", "thionyl chloride" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1H-indene-4-carbonitrile (1.0 g, 7.2 mmol) in 10 mL of ethanol.", "Step 2: Add hydroxylamine hydrochloride (0.9 g, 13.0 mmol) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Add thionyl chloride (1.2 g, 10.0 mmol) dropwise to the reaction mixture and stir at room temperature for 4 hours.", "Step 4: Quench the reaction by adding ice-cold water and extract the product with ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain N-hydroxy-2,3-dihydro-1H-indene-4-carbonimidoyl chloride as a white solid (yield: 70%)." ] } | |
CAS RN |
2639466-34-3 |
Product Name |
N-hydroxy-2,3-dihydro-1H-indene-4-carbonimidoyl chloride |
Molecular Formula |
C10H10ClNO |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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